Isorhamnetin 3-O-alpha-rhamnopyranosyl(1-2)-beta-galactopyranoside-7-O-beta-glucopyranoside

• CAS RN: 128988-18-1
• Molecular Formula: C34H42O21
• Molecular Weight: 786.7 g/mol
• IUPAC Name: 3-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• InChI: InChI=1S/C34H42O21/c1-10-20(39)24(43)27(46)32(49-10)55-31-26(45)22(41)18(9-36)53-34(31)54-30-23(42)19-14(38)6-12(50-33-28(47)25(44)21(40)17(8-35)52-33)7-16(19)51-29(30)11-3-4-13(37)15(5-11)48-2/h3-7,10,17-18,20-22,24-28,31-41,43-47H,8-9H2,1-2H3/t10-,17+,18+,20-,21+,22-,24+,25-,26-,27+,28+,31+,32-,33+,34-/m0/s1
• InChI Key: DHJIWDVWKOINJA-MOHHDIFXSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@H]([C@H](O[C@H]2OC3=C(OC4=CC(=CC(=C4C3=O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C6=CC(=C(C=C6)O)OC)CO)O)O)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=C(OC4=CC(=CC(=C4C3=O)O)OC5C(C(C(C(O5)CO)O)O)O)C6=CC(=C(C=C6)O)OC)CO)O)O)O)O)O
• synonyms: isorhamnetin 3-O-alpha-rhamnopyranosyl(1-2)-beta-galactopyranoside-7-O-beta-glucopyranoside; isorhamnetin-Rha-Gal-Glu

Description

Isorhamnetin 3-O-alpha-rhamnopyranosyl(1-2)-beta-galactopyranoside-7-O-beta-glucopyranoside, also known as I-3-RG, is a flavonoid compound found in various plant species, including Brassicaceae and Cruciferae. It has gained significant attention in recent years due to its potential health benefits and therapeutic properties.

Mechanism Of Action

The mechanism of action of Isorhamnetin 3-O-alpha-rhamnopyranosyl(1-2)-beta-galactopyranoside-7-O-beta-glucopyranoside is not fully understood, but it is believed to work by modulating various cellular pathways and signaling pathways. It has been shown to activate the Nrf2/ARE pathway, which is responsible for regulating cellular antioxidant defense systems. It may also inhibit the NF-kB pathway, which is involved in inflammation and immune responses.

Biochemical And Physiological Effects

Isorhamnetin 3-O-alpha-rhamnopyranosyl(1-2)-beta-galactopyranoside-7-O-beta-glucopyranoside has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are implicated in the development of various diseases. It may also have a protective effect on the cardiovascular system and may improve cognitive function.

Advantages And Limitations For Lab Experiments

Isorhamnetin 3-O-alpha-rhamnopyranosyl(1-2)-beta-galactopyranoside-7-O-beta-glucopyranoside has several advantages for use in lab experiments. It is readily available and can be synthesized or extracted from plant sources. It is also relatively stable and can be stored for long periods without degradation. However, one limitation is that its bioavailability may be limited, which can affect its effectiveness in vivo.

Future Directions

There are several future directions for research on Isorhamnetin 3-O-alpha-rhamnopyranosyl(1-2)-beta-galactopyranoside-7-O-beta-glucopyranoside. One area of interest is its potential as a therapeutic agent for the treatment of various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders. Further research is needed to fully understand its mechanism of action and to optimize its bioavailability. Additionally, studies are needed to investigate its safety and potential side effects.

Synthesis Methods

Isorhamnetin 3-O-alpha-rhamnopyranosyl(1-2)-beta-galactopyranoside-7-O-beta-glucopyranoside can be synthesized through various methods, including extraction from plant sources or chemical synthesis. The most common method of extraction involves the use of solvents such as ethanol or methanol to isolate the compound from plant tissues. Chemical synthesis involves the use of various reagents and catalysts to produce the compound in the laboratory.

Scientific Research Applications

Isorhamnetin 3-O-alpha-rhamnopyranosyl(1-2)-beta-galactopyranoside-7-O-beta-glucopyranoside has been the subject of numerous scientific studies, investigating its potential health benefits and therapeutic properties. Research has shown that Isorhamnetin 3-O-alpha-rhamnopyranosyl(1-2)-beta-galactopyranoside-7-O-beta-glucopyranoside has antioxidant, anti-inflammatory, and anti-cancer properties. It has also been shown to have neuroprotective effects and may play a role in the prevention of cardiovascular disease.